Cas no 1420843-77-1 (N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine)

• Product Name: N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine
• CAS No: 1420843-77-1
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 2091900
• PubChem ID: 71304540
• Update Time: 2025-06-28

N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine
• 2-N-(1-benzylpyrrolidin-3-yl)pyridine-2,3-diamine
• 1420843-77-1
• AKOS024464554
• SB46575
• DB-320818
• N*2*-(1-Benzyl-pyrrolidin-3-yl)-pyridine-2,3-diamine
• 2,3-Pyridinediamine, N2-[1-(phenylmethyl)-3-pyrrolidinyl]-
• N~2~-(1-Benzyl-3-pyrrolidinyl)-2,3-pyridinediamine
• N2-(1-Benzyl-pyrrolidin-3-yl)-pyridine-2,3-diamine

• MDL： MFCD22989328
• Inchi： 1S/C16H20N4/c17-15-7-4-9-18-16(15)19-14-8-10-20(12-14)11-13-5-2-1-3-6-13/h1-7,9,14H,8,10-12,17H2,(H,18,19)
• InChI Key： VCOCTBVOMHSTTI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C1)NC1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 268.16879665Da
• Monoisotopic Mass: 268.16879665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine

Introduction to N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine and Its Significance in Modern Chemical Biology

N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine, a compound with the CAS number 1420843-77-1, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic diamine exhibits a unique structural framework that has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology. The compound's intricate architecture, featuring both benzyl and pyridine moieties, makes it a promising candidate for further exploration in various therapeutic contexts.

The< strong>N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine molecule is characterized by its dual functionality, which arises from the presence of two amine groups positioned strategically within its structure. This bifunctional nature allows for diverse chemical modifications and interactions, making it an attractive scaffold for designing novel bioactive molecules. The benzyl group contributes to hydrophobic interactions, while the pyridine ring enhances hydrogen bonding capabilities, thereby facilitating its binding to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine compound has emerged as a key player in this field due to its ability to modulate key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Its structural features make it particularly suitable for inhibiting enzymes such as kinases and phosphodiesterases, which are often implicated in disease mechanisms.

One of the most compelling aspects of< strong>N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine is its potential in oncology research. Studies have demonstrated that this compound can interfere with signaling pathways critical for tumor growth and progression. By binding to specific protein targets, it can disrupt aberrant signaling cascades that drive cancer cell proliferation. Furthermore, its ability to cross the blood-brain barrier suggests that it may have therapeutic applications in neuro-oncology as well.

The< strong>CAS number 1420843-77-1 provides a unique identifier for this compound, ensuring precise documentation and traceability in scientific literature and industrial applications. This standardized nomenclature is essential for researchers who need to reference this molecule accurately across different studies and databases. The CAS registry system plays a crucial role in maintaining consistency and clarity in chemical nomenclature, facilitating efficient communication among scientists worldwide.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates like< strong>N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine. These computational approaches leverage high-performance computing resources to predict the binding affinity of molecules to biological targets with remarkable accuracy. By integrating structural data from the< strong>CAS number 1420843-77-1 with computational models, researchers can rapidly screen large libraries of compounds and prioritize those with the highest likelihood of success.

The pharmacokinetic properties of< strong>N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine are also of significant interest. Its solubility profile, metabolic stability, and distribution within biological systems are critical factors that determine its efficacy as a therapeutic agent. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate half-life. These properties make it a promising candidate for further development into an oral therapeutic.

In conclusion, the< strong>N2-(1-Benzylpyrrolidin-3-yl)pyridine-2,3-diamine compound represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications in various therapeutic areas make it a valuable asset for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this molecule is poised to play an increasingly important role in the development of novel treatments for human diseases.